Cas no 16624-06-9 (Cyclooctanemethanol, a,a-dimethyl-)

Cyclooctanemethanol, a,a-dimethyl- structure
16624-06-9 structure
Product name:Cyclooctanemethanol, a,a-dimethyl-
CAS No:16624-06-9
MF:C11H22O
MW:170.291783809662
CID:227796
PubChem ID:27966

Cyclooctanemethanol, a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctanemethanol, a,a-dimethyl-
    • 2-cyclooctylpropan-2-ol
    • α,α-Dimethylcyclooctanemethanol
    • 2-CYCLOOCTYL-2-PROPANOL
    • Cyclooctanemethanol, .alpha.,.alpha.-dimethyl-
    • DTXSID50168083
    • alpha,alpha-Dimethylcyclooctanemethanol
    • 16624-06-9
    • 2-Cyclooctyl-2-propanol #
    • SCHEMBL9897847
    • SSIKICQJPUCGEG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H22O/c1-11(2,12)10-8-6-4-3-5-7-9-10/h10,12H,3-9H2,1-2H3
    • InChI Key: SSIKICQJPUCGEG-UHFFFAOYSA-N
    • SMILES: C1CCCC(C(O)(C)C)CCC1

Computed Properties

  • Exact Mass: 170.16716
  • Monoisotopic Mass: 170.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 3.6

Experimental Properties

  • PSA: 20.23

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